Cas no 2227783-85-7 ((1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2227783-85-7
• MF: C₅H₇ClN₂OS
• MW: 178.639878511429
• CID: 6597632
• PubChem ID: 165651382
• Update Time: 2025-05-21

(1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol
• 2227783-85-7
• EN300-1994408

• Inchi： 1S/C5H7ClN2OS/c6-5-8-2-4(10-5)3(9)1-7/h2-3,9H,1,7H2/t3-/m1/s1
• InChI Key： HHIVCHXTYOXDCT-GSVOUGTGSA-N
• SMILES： ClC1=NC=C([C@@H](CN)O)S1

Computed Properties

• Exact Mass: 177.9967617g/mol
• Monoisotopic Mass: 177.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.4Ų

Additional information on (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227783-85-7)

The compound (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227783-85-7) is a chiral amino alcohol derivative featuring a 2-chloro-1,3-thiazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The presence of both amino and hydroxyl functional groups, along with the electron-deficient thiazole ring, makes it a versatile intermediate for asymmetric synthesis and drug discovery.

Recent studies highlight the growing demand for chiral synthons like (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol in the development of targeted therapies. Researchers are particularly interested in its application for designing enzyme inhibitors and receptor modulators, given the thiazole ring's prevalence in FDA-approved drugs. The compound's stereospecificity (indicated by the (1R) configuration) is crucial for interactions with biological targets, aligning with the pharmaceutical industry's focus on enantiopure drugs to reduce side effects.

From a synthetic chemistry perspective, the 2-chloro-1,3-thiazol-5-yl group in CAS No. 2227783-85-7 offers excellent opportunities for cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with frequent search queries like "thiazole Suzuki coupling" or "amino alcohol chiral auxiliary" in scientific databases. The compound's stability under various pH conditions also makes it suitable for green chemistry applications, addressing sustainability concerns in chemical manufacturing.

Analytical characterization of (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol typically involves advanced techniques such as HPLC chiral separation and X-ray crystallography to confirm its absolute configuration. These methods respond to common researcher questions about "chiral compound verification" and "thiazole derivative analysis". The compound's logP and hydrogen bonding capacity suggest favorable pharmacokinetic properties, making it valuable for medicinal chemistry optimization studies.

In material science applications, the electron-withdrawing nature of the chlorothiazole unit in CAS No. 2227783-85-7 has shown promise for developing organic semiconductors. This connects with trending searches about "thiazole-based OLED materials" and "nitrogen heterocycle conductivity". The compound's molecular architecture allows for π-stacking interactions, a key feature for charge transport in electronic devices.

Quality control protocols for (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol emphasize the importance of enantiomeric excess determination, addressing frequent industry concerns about "chiral impurity control". Stability studies indicate that proper storage under anhydrous conditions at controlled temperatures preserves its chemical integrity, information highly relevant to purchasers searching for "amino alcohol storage guidelines".

The synthetic accessibility of this compound from commercially available thiazole precursors makes it attractive for scale-up processes. Current literature discusses innovative routes using asymmetric hydrogenation or biocatalytic resolution, topics frequently appearing in "sustainable chiral synthesis" searches. These methods align with the pharmaceutical industry's push toward cost-effective and environmentally friendly production.

Patent analysis reveals growing intellectual property activity around chlorothiazole derivatives, with CAS No. 2227783-85-7 appearing in applications related to crop protection and veterinary medicines. This correlates with search trends for "thiazole agrochemicals" and "heterocyclic bioactive compounds". The compound's mode of action studies suggest potential interference with microbial metabolic pathways, though detailed mechanisms remain an active research area.

From a regulatory standpoint, (1R)-2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol requires standard safety assessments common to amino alcohol compounds. Safety data sheets emphasize proper personal protective equipment during handling, addressing common workplace safety queries. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important considerations, reflecting the chemical industry's emphasis on environmental impact assessments.

Future research directions for this compound likely include exploration of its metal complexation properties (relevant to catalysis applications) and further investigation of its structure-activity relationships in drug design. The scientific community's growing interest in halogen bonding interactions also positions the chlorothiazole moiety as a valuable research tool, as evidenced by rising publications on "halogen bond in drug design".